Cyclopropane-d5-carbonyl chloride

• Molecular Formula: C4H5ClO
• Molecular Weight: 109.56 g/mol
• InChI: InChI=1S/C4H5ClO/c5-4(6)3-1-2-3/h3H,1-2H2/i1D2,2D2,3D
• InChIKey: ZOOSILUVXHVRJE-UXXIZXEISA-N

Cyclopropane-d5-carbonyl Chloride: Isotopic Purity and Physicochemical Specifications for Quantitative LC-MS/MS Internal Standards

Cyclopropane-d5-carbonyl chloride (CAS 1219794-96-3) is a perdeuterated acyl chloride derivative of cyclopropanecarboxylic acid chloride, specifically labeled with five deuterium atoms on the cyclopropane ring . It is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows . The compound is supplied with a certified isotopic enrichment of ≥98 atom % D and a minimum chemical purity of 98% .

Isotopic Enrichment Certified high enrichment supports low-level quantification accuracy

Mass Shift Perdeuteration provides clear mass separation from unlabeled analyte

Chemical Purity High purity suitable for ISTD in LC-MS/MS workflows

Cyclopropane-d5-carbonyl Chloride: Rationale Against Using Unlabeled or Alternative Isotopologues in Regulated Bioanalysis

In quantitative LC-MS/MS bioanalysis, the use of unlabeled cyclopropanecarbonyl chloride or non-identical isotopic analogs as internal standards introduces significant sources of analytical error [1]. Unlabeled compounds fail to correct for ion suppression/enhancement effects, while structural analogs exhibit different extraction recovery and chromatographic retention times [2]. Substituting with a partially deuterated isotopologue (e.g., Cyclopropanecarboxylic acid-d4) results in incomplete mass separation from the analyte's M+1 isotope peak, compromising assay specificity and accuracy. The d5-isotopologue provides a +5 Da mass shift, which ensures baseline resolution from the unlabeled analyte's natural isotopic envelope and is essential for achieving the precision and accuracy required in GLP-compliant studies .

Unlabeled analog may not correct for ion suppression effects, compromising quantification accuracy.

d4-isotopologue may co-elute with the analyte’s M+1 isotope peak, reducing assay specificity.

Structural analogs may exhibit different extraction recovery and retention, limiting method transfer.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] WuXi AppTec. (2025). LC−MS生物分析中内标的使用考量. View Source

Cyclopropane-d5-carbonyl Chloride: Comparative Analytical Performance Data Versus Unlabeled and d4-Isotopologue Internal Standards

Cyclopropane-d5-carbonyl Chloride LC-MS/MS Mass Shift Differentiation from Unlabeled Cyclopropanecarbonyl Chloride

Cyclopropane-d5-carbonyl chloride provides a +5.03 Da mass shift relative to the unlabeled cyclopropanecarbonyl chloride analyte ([M+H]+ m/z 105.0 for unlabeled vs. 110.0 for d5) . This 5 Da separation ensures complete baseline resolution from the unlabeled analyte's M+1 and M+2 isotopic peaks, which can otherwise interfere with internal standard quantification when using a d4-isotopologue (+4 Da) .

Mass shift

Class-level

+5.03 Da

Supports baseline resolution and minimal isotopic interference

ESI+ mode; vs. unlabeled analyte

Evidence Dimension	Mass-to-charge ratio (m/z) shift
Target Compound Data	m/z shift of +5.03 Da (Exact Mass: 109.034279 g/mol)
Comparator Or Baseline	Unlabeled cyclopropanecarbonyl chloride: Exact Mass 104.0027 g/mol; Cyclopropanecarboxylic acid-d4: Exact Mass 106.039 g/mol (+4 Da)
Quantified Difference	Absolute difference of +5.03 Da from unlabeled analyte
Conditions	Electrospray ionization positive mode (ESI+)

Why This Matters

A 5 Da mass shift minimizes cross-talk and isotopic interference, a key criterion for selecting a fit-for-purpose internal standard in regulated bioanalysis.

Cyclopropane-d5-carbonyl Chloride Isotopic Enrichment Certification for Reliable LC-MS/MS Quantification

Commercial suppliers certify Cyclopropane-d5-carbonyl chloride with a minimum isotopic enrichment of 98 atom % D . This high enrichment level is essential for quantitative LC-MS/MS methods, as lower enrichment (e.g., 95-97% D) introduces a higher proportion of d0 and d4 impurities that directly contribute to analyte signal, leading to overestimation of concentrations at the lower limit of quantitation (LLOQ) .

Isotopic purity

Class-level

≥98 atom % D

Reduces isotopic impurity contribution to analyte signal

Certification per CoA specification

Evidence Dimension	Isotopic purity
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Typical research-grade deuterated compounds: 95-97 atom % D
Quantified Difference	Up to 3% reduction in isotopic impurity contribution to analyte channel
Conditions	Certificate of Analysis (CoA) specification

Why This Matters

Higher certified isotopic purity reduces method bias and improves the accuracy of low-level quantification, a critical factor in pharmacokinetic and clinical studies.

Cyclopropane-d5-carbonyl Chloride Physicochemical Property Parity with Unlabeled Cyclopropanecarbonyl Chloride

The perdeuteration of the cyclopropane ring does not significantly alter key physicochemical properties compared to the unlabeled analog. Both compounds share a density of 1.3±0.1 g/cm³ and a boiling point of 119.0±0.0 °C at 760 mmHg . The logP of the d5-compound (0.82) is identical to the unlabeled compound . This property parity ensures that the d5-labeled internal standard co-elutes with the analyte and experiences identical extraction recovery, fulfilling the primary requirement for a robust internal standard [1].

Physicochemical parity

Reported

Density, boiling point, logP: no significant difference

Supports co-extraction and co-elution for robust ISTD performance

Calculated properties

Evidence Dimension	Density
Target Compound Data	1.3±0.1 g/cm³
Comparator Or Baseline	Cyclopropanecarbonyl chloride: 1.3±0.1 g/cm³
Quantified Difference	No significant difference
Conditions	Calculated property

Why This Matters

Physicochemical similarity ensures reliable co-extraction and co-elution, which are essential for accurate matrix effect correction in complex biological samples.

• [1] WuXi AppTec. (2025). LC−MS生物分析中内标的使用考量. View Source

Cyclopropane-d5-carbonyl Chloride Isotopic Fidelity in Quantitative LC-MS/MS Assays

The deuterium labels on Cyclopropane-d5-carbonyl chloride are located on the stable cyclopropane ring carbons, which are not prone to deuterium-hydrogen back-exchange under typical biological sample handling or LC-MS conditions . This contrasts with compounds labeled on exchangeable positions (e.g., N-D or O-D groups), where back-exchange can cause signal drift and compromised accuracy .

Deuterium stability

Class-level

Ring C-D bonds: non-exchangeable under typical LC-MS conditions

Maintains consistent ISTD response across analytical batches

Contrast with O-D/N-D labeled compounds

Evidence Dimension	Deuterium exchange stability
Target Compound Data	Ring C-D bonds; no significant back-exchange under neutral pH aqueous/organic conditions
Comparator Or Baseline	Compounds with O-D or N-D labels (e.g., deuterated carboxylic acids, amines)
Quantified Difference	Qualitative: Ring C-D bonds are non-exchangeable, whereas O-D/N-D bonds readily undergo H/D exchange.
Conditions	Standard LC-MS mobile phases (pH 3-8, aqueous acetonitrile/methanol)

Why This Matters

Label stability ensures consistent internal standard response across analytical batches, reducing inter-assay variability and improving long-term method reproducibility.

Cyclopropane-d5-carbonyl Chloride: Defined Application Scenarios for Procuring High-Specificity d5-Isotopologue

Scenario 1: GLP-Compliant Quantification of Cyclopropane-Containing Drug Metabolites in Plasma

In regulated bioanalysis, Cyclopropane-d5-carbonyl chloride is procured as the internal standard for LC-MS/MS assays quantifying cyclopropanecarboxylic acid derivatives or drug metabolites incorporating the cyclopropane moiety. Its +5 Da mass shift and high isotopic purity are essential for achieving the precision and accuracy mandated by FDA and EMA bioanalytical method validation guidelines .

Scenario 2: Reaction Monitoring in Medicinal Chemistry Synthesis Involving Cyclopropanecarbonyl Chloride

Medicinal chemists use Cyclopropane-d5-carbonyl chloride as a derivatization reagent to produce deuterium-labeled analogs of lead compounds containing cyclopropanecarboxamide or cyclopropyl ester moieties. These labeled compounds serve as internal standards for in vitro ADME assays, enabling precise quantification of metabolic stability or permeability without requiring a separate synthesis of a custom-labeled internal standard .

Scenario 3: Forensic Toxicology Confirmation of Cyclopropyl-Fentanyl Analogs

In forensic toxicology, the d5-labeled cyclopropanecarbonyl chloride is used to synthesize deuterated internal standards for novel synthetic opioids containing the cyclopropane group. The defined isotopic purity and stable C-D bonds ensure reliable quantification in complex post-mortem matrices, where ion suppression is significant and method robustness is paramount for legal defensibility .

Application

Selection Property

Validation Focus

Bioanalytical research for cyclopropane-containing compounds in plasma matrices

High isotopic purity and +5 Da mass shift

Accuracy and precision review in bioanalytical methods

Medicinal chemistry synthesis monitoring (derivatization for ISTD)

Perdeuteration enabling custom-labeled analogs

ADME assay quantification consistency

Forensic research matrix analysis for cyclopropyl analogs

Stable C-D bonds and defined isotopic purity

Ion suppression correction and method robustness in complex matrices